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Compound of Interest

Compound Name: Coronene

Cat. No.: B032277

This document provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals handling coronene. The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Health Hazards of Coronene

Coronene is classified as a hazardous substance.[1] It is a polycyclic aromatic hydrocarbon
(PAH), a class of compounds containing substances considered to be carcinogenic and
mutagenic.[2] While the International Agency for Research on Cancer (IARC) classifies
coronene itself as "not classifiable as to its carcinogenicity to humans" (Group 3), this is due to
a lack of data, not a confirmation of safety.[3] Many PAHs are known carcinogens.[4]

Exposure to coronene can have severe health effects:

o Acute Toxicity: It is very toxic by inhalation and in contact with skin, and harmful if swallowed.
[1] Skin contact may lead to fatal systemic effects after absorption, and inhalation of dust can
also be fatal.[1] Animal studies suggest ingestion of less than 150 grams could be fatal or
cause serious health damage.[1]

e Irritation: It may cause irritation to the eyes, skin, and respiratory tract.[5] Direct eye contact
can result in transient discomfort and redness.[1]
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e Long-Term Effects: There is a danger of very serious irreversible effects.[1] Limited evidence
suggests it may cause non-lethal mutagenic effects after a single exposure.[1] It is also

suspected of causing cancer.[6]

o Environmental Hazards: Coronene is very toxic to aquatic organisms and may cause long-
term adverse effects in the aquatic environment.[1][6]

Personal Protective Equipment (PPE)

The use of proper personal protective equipment is mandatory to prevent exposure.[7] All PPE
should be selected based on a thorough risk assessment of the specific procedures being

performed.
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Body Part

Personal Protective
Equipment

Specifications and Use

Respiratory

Particulate Respirator / Air-

Purifying Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required where
dusts may be generated or if
exposure limits are exceeded.
[8][9] For significant aerosol
generation, a full-face
respirator with a P100 (or
equivalent) particulate filter is

recommended.[7]

Eyes and Face

Chemical Safety Goggles and
Face Shield

Wear chemical safety goggles
that meet OSHA's 29 CFR
1910.133 or European
Standard EN166 regulations.
[5] A full-face shield should
also be worn to protect against

splashes and dust.[1]
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Elbow-length PVC gloves are
one recommendation.[1] Nitrile
rubber gloves are also
suggested for similar PAHs.[7]
Glove selection must be based
on the specific operation. For
prolonged or frequent contact,
use gloves with a protection
Hands Chemical-Resistant Gloves class of 5 or higher
(breakthrough time > 240
minutes). For brief contact, a
protection class of 3 or higher
(> 60 minutes) is
recommended.[1] Always
inspect gloves before use and
wash hands thoroughly after

removal.[1]

Wear appropriate protective
clothing to prevent skin
exposure.[5][8] For procedures
with a high risk of
contamination, disposable full-

Body Protective Clothing / Lab Coat body protective clothing (e.qg.,
Tyvek suit) is recommended.[7]
Standard lab coats should be
buttoned and laundered
separately from personal
clothing.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk. This involves
careful preparation, meticulous execution of experimental work, and compliant waste
management.

Experimental Protocol: Step-by-Step Handling Guide
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e Preparation and Engineering Controls:

o Work in a designated area, such as a chemical fume hood or a glove box, to minimize
inhalation exposure.[5]

o Ensure local exhaust ventilation is operating correctly to control airborne dust.[1]
o An eyewash station and safety shower must be readily accessible.[5]

o Before handling, examine skin for any cuts or abrasions and ensure they are suitably
protected, as entry into the bloodstream can cause systemic injury.[1]

e Handling Coronene:

[e]

Avoid all personal contact, including inhalation and skin/eye contact.[1]

o

Minimize the generation of dust.[5] Use procedures like dampening the powder with a
suitable solvent to prevent it from becoming airborne.[1]

o

Do not eat, drink, or smoke in the handling area.[6][9]

[¢]

Keep containers securely sealed when not in use.[5]
o Spill Cleanup:

o Minor Spills: Immediately clean up spills using dry procedures.[1] Avoid dusting.[1] Use a
vacuum cleaner fitted with a HEPA filter.[1] Alternatively, dampen the material with water
before sweeping it into a suitable container for disposal.[1] Wear full PPE during cleanup.

[1]

o Major Spills: Evacuate the area and move upwind.[1] Alert emergency responders,
providing the location and nature of the hazard.[1]

o Decontamination:

o Wash hands and any exposed skin thoroughly with soap and water after handling.[5][9]
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o Contaminated clothing should be removed carefully and laundered separately before
reuse.[6]

o All equipment should be thoroughly decontaminated after use.[6]

e Disposal Plan:

o Coronene and any contaminated materials (e.g., gloves, wipes, disposable lab coats)
must be disposed of as hazardous waste.[1]

o Collect waste in suitable, labeled, and sealed containers.[6]

o Do not release into the environment.[1][6]

o Consult your institution's environmental health and safety office, as well as local, state,
and federal regulations, for proper disposal procedures.[1]

Preparation Phase Handling Phase rocedue Post-Handling Phase
orpele

|| Handle Coronene | [ o
(Minimize Dust) H| workspace & Equpment
i Follow Spill
Cleanup Protocol

Dispose of Waste
as Hazardous

Click to download full resolution via product page

Caption: Workflow for the safe handling of coronene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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